![molecular formula C16H11FO2 B2471938 (3E)-3-[(2-fluorophenyl)methylidene]chromen-4-one CAS No. 1224712-84-8](/img/structure/B2471938.png)
(3E)-3-[(2-fluorophenyl)methylidene]chromen-4-one
Description
(3E)-3-[(2-fluorophenyl)methylidene]chromen-4-one, otherwise known as 3-FMC, is a synthetic fluorinated analogue of the naturally occurring compound chromen-4-one. It is a colorless, crystalline solid that is soluble in organic solvents such as methanol and ethanol. 3-FMC has a wide range of applications in scientific research, including use as a synthetic precursor in the synthesis of other compounds and as a tool to investigate the physiological and biochemical effects of its derivatives.
Scientific Research Applications
- Application : By employing this compound as an imaging layer and using water as an ink, researchers have developed eco-friendly inkless rewritable paper. This innovation has great potential in anti-counterfeiting measures and information security .
- Biological Relevance : Researchers have successfully applied this compound for sensing Zn²⁺ in living cells, demonstrating its potential in biological studies .
Inkless Rewritable Paper
Colorimetric and Fluorescent Dual-Channel Sensor for Zn²⁺ Ions
Metal Complex Formation
properties
IUPAC Name |
(3E)-3-[(2-fluorophenyl)methylidene]chromen-4-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11FO2/c17-14-7-3-1-5-11(14)9-12-10-19-15-8-4-2-6-13(15)16(12)18/h1-9H,10H2/b12-9+ |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PWJDMLKGJLNPOA-FMIVXFBMSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=CC2=CC=CC=C2F)C(=O)C3=CC=CC=C3O1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1/C(=C\C2=CC=CC=C2F)/C(=O)C3=CC=CC=C3O1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11FO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3E)-3-[(2-fluorophenyl)methylidene]chromen-4-one | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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